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Neotetrazolium chloride Neotetrazolium chloride
Brand Name: Vulcanchem
CAS No.: 298-95-3
VCID: VC0147282
InChI: InChI=1S/C38H28N8.2ClH/c1-5-13-31(14-6-1)37-39-43(33-17-9-3-10-18-33)45(41-37)35-25-21-29(22-26-35)30-23-27-36(28-24-30)46-42-38(32-15-7-2-8-16-32)40-44(46)34-19-11-4-12-20-34;;/h1-28H;2*1H/q+2;;/p-2
SMILES: C1=CC=C(C=C1)C2=NN([N+](=N2)C3=CC=C(C=C3)C4=CC=C(C=C4)[N+]5=NC(=NN5C6=CC=CC=C6)C7=CC=CC=C7)C8=CC=CC=C8.[Cl-].[Cl-]
Molecular Formula: C38H28Cl2N8
Molecular Weight: 667.6 g/mol

Neotetrazolium chloride

CAS No.: 298-95-3

Reference Standards

VCID: VC0147282

Molecular Formula: C38H28Cl2N8

Molecular Weight: 667.6 g/mol

Neotetrazolium chloride - 298-95-3

CAS No. 298-95-3
Product Name Neotetrazolium chloride
Molecular Formula C38H28Cl2N8
Molecular Weight 667.6 g/mol
IUPAC Name 2-[4-[4-(3,5-diphenyltetrazol-2-ium-2-yl)phenyl]phenyl]-3,5-diphenyltetrazol-2-ium;dichloride
Standard InChI InChI=1S/C38H28N8.2ClH/c1-5-13-31(14-6-1)37-39-43(33-17-9-3-10-18-33)45(41-37)35-25-21-29(22-26-35)30-23-27-36(28-24-30)46-42-38(32-15-7-2-8-16-32)40-44(46)34-19-11-4-12-20-34;;/h1-28H;2*1H/q+2;;/p-2
Standard InChIKey WYFYSTBFFDOVJW-UHFFFAOYSA-L
SMILES C1=CC=C(C=C1)C2=NN([N+](=N2)C3=CC=C(C=C3)C4=CC=C(C=C4)[N+]5=NC(=NN5C6=CC=CC=C6)C7=CC=CC=C7)C8=CC=CC=C8.[Cl-].[Cl-]
Canonical SMILES C1=CC=C(C=C1)C2=NN([N+](=N2)C3=CC=C(C=C3)C4=CC=C(C=C4)[N+]5=NC(=NN5C6=CC=CC=C6)C7=CC=CC=C7)C8=CC=CC=C8.[Cl-].[Cl-]
Synonyms neotetrazolium
tetraphenyl tetrazolium
PubChem Compound 2723605
Last Modified Nov 11 2021
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